Cas no 65294-33-9 (Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin)
65294-33-9 structure
Product Name:Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin
CAS No:65294-33-9
MF:C48H86N4O34
MW:1263.2029
CID:2208627
PubChem ID:145712333
Update Time:2024-10-28
Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin Chemical and Physical Properties
Names and Identifiers
-
- Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin
- Mono-(6-triethylenetetramine-6-deoxy)-β-cyclodextrin
- A-cyclodextrin
- 65294-33-9
- 6A-[[2-[[2-[(2-Aminoethyl)amino]ethyl]amino]ethyl]amino]-6A-deoxy-
- BS-51951
- Mono-(6-triethylenetetramine-6-deoxy)-
- mono-(6-(triethylenetetraamine)-6-deoxy)-beta-Cyclodextrin
-
- Inchi: 1S/C48H86N4O34/c49-1-2-50-3-4-51-5-6-52-7-14-35-21(59)28(66)42(73-14)81-36-15(8-53)75-44(30(68)23(36)61)83-38-17(10-55)77-46(32(70)25(38)63)85-40-19(12-57)79-48(34(72)27(40)65)86-41-20(13-58)78-47(33(71)26(41)64)84-39-18(11-56)76-45(31(69)24(39)62)82-37-16(9-54)74-43(80-35)29(67)22(37)60/h14-48,50-72H,1-13,49H2
- InChI Key: HROGENJBMJHDFH-UHFFFAOYSA-N
- SMILES: O1C2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C1([H])C([H])(C([H])([H])N([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])N([H])[H])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]
Computed Properties
- Exact Mass: 1262.5123458 g/mol
- Monoisotopic Mass: 1262.5123458 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 24
- Hydrogen Bond Acceptor Count: 38
- Heavy Atom Count: 86
- Rotatable Bond Count: 16
- Complexity: 2010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 35
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -16.6
- Topological Polar Surface Area: 596
- Molecular Weight: 1263.2
Experimental Properties
- Density: 1.521±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Extremely soluble (1000 g/l) (25 º C),
Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X78165-250mg |
Mono-(6-triethylenetetramine-6-deoxy)-β-cyclodextrin |
65294-33-9 | ≥99% | 250mg |
¥288.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X78165-1g |
Mono-(6-triethylenetetramine-6-deoxy)-β-cyclodextrin |
65294-33-9 | ≥99% | 1g |
¥838.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M871849-250mg |
Mono-(6-triethylenetetramine-6-deoxy)-β-cyclodextrin |
65294-33-9 | ≥99% | 250mg |
¥368.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M871849-1g |
Mono-(6-triethylenetetramine-6-deoxy)-β-cyclodextrin |
65294-33-9 | ≥99% | 1g |
¥1,100.00 | 2022-01-14 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BBM1148-100mg |
Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin |
65294-33-9 | 100mg |
询价 | 2021-07-04 | ||
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BBM1148-1g |
Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin |
65294-33-9 | 1g |
询价 | 2021-07-04 | ||
| Aaron | AR00EJPQ-100mg |
mono-(6-(triethylenetetraamine)-6-deoxy)-β-Cyclodextrin |
65294-33-9 | 95% | 100mg |
$39.00 | 2023-12-14 | |
| Aaron | AR00EJPQ-250mg |
mono-(6-(triethylenetetraamine)-6-deoxy)-β-Cyclodextrin |
65294-33-9 | 95% | 250mg |
$42.00 | 2025-02-12 | |
| Aaron | AR00EJPQ-1g |
mono-(6-(triethylenetetraamine)-6-deoxy)-β-Cyclodextrin |
65294-33-9 | 95% | 1g |
$124.00 | 2025-02-12 | |
| 1PlusChem | 1P00EJHE-100mg |
mono-(6-(triethylenetetraamine)-6-deoxy)-β-Cyclodextrin |
65294-33-9 | 98% | 100mg |
$46.00 | 2024-04-22 |
Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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